Cas no 1251001-14-5 (Racemic-(3aS,4S,7aS)-2-(tert-butoxycarbonyl)octahydro-1H-isoindole-4-carboxylic acid)

• Product Name: Racemic-(3aS,4S,7aS)-2-(tert-butoxycarbonyl)octahydro-1H-isoindole-4-carboxylic acid
• CAS No: 1251001-14-5
• MF: C₁₄H₂₃NO₄
• MW: 269.33672451973
• CID: 4564797
• Update Time: 2025-05-21

Racemic-(3aS,4S,7aS)-2-(tert-butoxycarbonyl)octahydro-1H-isoindole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• Racemic-(3aS,4S,7aS)-2-(tert-butoxycarbonyl)octahydro-1H-isoindole-4-carboxylic acid
• W14287
• (3aS,4S,7aS)-2-(tert-Butoxycarbonyl)octahydro-1H-isoindole-4-carboxylic acid
• (3aS,4S,7aS)-2-[(2-methylpropan-2-yl)oxycarbonyl]-1,3,3a,4,5,6,7,7a-octahydroisoindole-4-carboxylic acid

• Inchi： 1S/C14H23NO4/c1-14(2,3)19-13(18)15-7-9-5-4-6-10(12(16)17)11(9)8-15/h9-11H,4-8H2,1-3H3,(H,16,17)/t9-,10+,11+/m1/s1
• InChI Key： WYOZADCWRIFDFW-VWYCJHECSA-N
• SMILES： O(C(C)(C)C)C(N1C[C@H]2CCC[C@H](C(=O)O)[C@H]2C1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 374
• XLogP3: 2
• Topological Polar Surface Area: 66.8

Additional information on Racemic-(3aS,4S,7aS)-2-(tert-butoxycarbonyl)octahydro-1H-isoindole-4-carboxylic acid

Racemic-(3aS,4S,7aS)-2-(tert-butoxycarbonyl)octahydro-1H-isoindole-4-carboxylic acid: A Comprehensive Overview

Racemic-(3aS,4S,7aS)-2-(tert-butoxycarbonyl)octahydro-1H-isoindole-4-carboxylic acid, identified by the CAS number 1251001-14-5, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is notable for its complex stereochemistry and its potential applications in drug development. The term tert-butoxycarbonyl refers to a protecting group commonly used in peptide synthesis, while the isoindole core suggests a structural similarity to naturally occurring alkaloids.

The synthesis of this compound involves a multi-step process that highlights the importance of stereocontrol in organic synthesis. Recent studies have focused on optimizing the synthesis pathway to improve yield and stereoselectivity. For instance, researchers have employed asymmetric induction techniques using chiral catalysts to achieve the desired stereochemistry with high efficiency. These advancements underscore the compound's potential as a key intermediate in the development of bioactive molecules.

In terms of biological activity, Racemic-(3aS,4S,7aS)-2-(tert-butoxycarbonyl)octahydro-1H-isoindole-4-carboxylic acid has shown promise in preliminary assays targeting various therapeutic areas. Its isoindole framework is known to interact with G protein-coupled receptors (GPCRs), making it a candidate for modulating signaling pathways associated with neurological disorders such as Alzheimer's disease and Parkinson's disease.

Recent research has also explored the use of this compound as a building block for constructing larger molecular frameworks. By leveraging its structural versatility, chemists have successfully incorporated it into libraries of compounds designed for high-throughput screening (HTS). This approach has led to the discovery of novel bioactive agents with improved pharmacokinetic profiles.

The CAS number 1251001-14-5 serves as a unique identifier for this compound within chemical databases, facilitating its identification and retrieval in scientific literature and regulatory filings. Its inclusion in major chemical registries ensures that researchers can access accurate information about its properties, synthesis, and applications.

In conclusion, Racemic-(3aS,4S,7aS)-2-(tert-butoxycarbonyl)octahydro-1H-isoindole-4-carboxylic acid represents a valuable tool in contemporary organic chemistry and drug discovery. Its unique structure and stereochemical features make it a compelling candidate for further exploration in both academic and industrial settings.